Cas no 19456-19-0 (hexahydro-1,3,2-benzodioxathiole 2-oxide)

• Product name: hexahydro-1,3,2-benzodioxathiole 2-oxide
• CAS No: 19456-19-0
• MF: C₆H₁₀O₃S
• MW: 162.2068
• CID: 1386910
• PubChem ID: 29610

hexahydro-1,3,2-benzodioxathiole 2-oxide Chemical and Physical Properties

Names and Identifiers

• hexahydro-1,3,2-benzodioxathiole 2-oxide
• 3a,4,5,6,7,7a-hexahydrobenzo[d][1,3,2]dioxathiole 2-oxide
• Hexahydro-1,3,2-benzodioxathiole 2-oxide, trans-
• trans-1,2-Cyclohexylene sulfite
• SCHEMBL418727
• FKYAVRCOLQKIBY-UHFFFAOYSA-N
• 1,2-CYCLOHEXANEDIOL, CYCLIC SULFITE, (E)-
• 19456-19-0
• DTXSID30941199
• Hexahydro-2H-1,3,2lambda~4~-benzodioxathiol-2-one
• 1,2-Cyclohexanediol, cyclic sulfite, trans-

• Inchi： InChI=1S/C6H10O3S/c7-10-8-5-3-1-2-4-6(5)9-10/h5-6H,1-4H2
• InChI Key： FKYAVRCOLQKIBY-UHFFFAOYSA-N
• SMILES： C1CCC2C(C1)OS(=O)O2

Computed Properties

• Exact Mass: 162.0351
• Monoisotopic Mass: 162.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 35.53